Cas no 1432909-94-8 (2-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylpyrazine)

• Product Name: 2-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylpyrazine
• CAS No: 1432909-94-8
• MF: C₁₇H₂₀BClN₂O₂
• MW: 330.616903305054
• CID: 4700299
• Update Time: 2025-10-28

2-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylpyrazine
• SHGOSBPMWLSIFS-UHFFFAOYSA-N
• (2-CHLORO-4-(3-METHYLPYRAZIN-2-YL)PHENYL)BORONIC ACID PINACOL ESTER
• 2-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylpyrazine

• Inchi： 1S/C17H20BClN2O2/c1-11-15(21-9-8-20-11)12-6-7-13(14(19)10-12)18-22-16(2,3)17(4,5)23-18/h6-10H,1-5H3
• InChI Key： SHGOSBPMWLSIFS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C(C)=NC=CN=2)C=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 419
• Topological Polar Surface Area: 44.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylpyrazine

Comprehensive Overview of 2-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylpyrazine (CAS No. 1432909-94-8)

The compound 2-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylpyrazine, identified by CAS No. 1432909-94-8, is a highly specialized boronic ester derivative with significant applications in pharmaceutical and materials science research. This molecule features a unique combination of a pyrazine ring and a dioxaborolane moiety, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its structural complexity and functional versatility have garnered attention in the development of novel therapeutics and advanced materials.

In recent years, the demand for boron-containing compounds like 2-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylpyrazine has surged due to their pivotal role in drug discovery and precision medicine. Researchers are particularly interested in its potential as a proteolysis-targeting chimera (PROTAC) building block, a cutting-edge technology for targeted protein degradation. This aligns with the growing trend of AI-driven drug design, where computational tools are used to predict and optimize molecular interactions, reducing development timelines and costs.

The compound's dioxaborolane group is a key feature enabling its use in bioconjugation and click chemistry, which are critical for labeling biomolecules in diagnostics and imaging. Its stability under physiological conditions makes it suitable for in vivo applications, a topic frequently searched by scientists exploring bioorthogonal chemistry. Additionally, its chlorophenyl and methylpyrazine substituents contribute to its lipophilicity, a property often optimized in CNS drug development, another hot topic in pharmaceutical forums.

From a synthetic chemistry perspective, CAS No. 1432909-94-8 exemplifies the importance of boronic acid derivatives in green chemistry initiatives. Its role in catalytic C-C bond formation supports sustainable practices by minimizing waste and energy consumption. This resonates with the increasing focus on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing, a frequently discussed subject in industry reports and investor analyses.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity and structural integrity. These methods are essential for meeting regulatory standards in GMP (Good Manufacturing Practice) environments, a recurring concern for quality control professionals. The compound's spectral data and storage conditions are often queried in academic databases, reflecting its niche yet critical role in research workflows.

In summary, 2-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methylpyrazine represents a convergence of innovation in medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications address contemporary challenges in personalized therapeutics and smart materials, positioning it as a compound of enduring scientific and industrial relevance.